Cas no 890839-45-9 (1-Benzyl-1,2,3,4-tetrahydroquinolin-4-amine)

• Product Name: 1-Benzyl-1,2,3,4-tetrahydroquinolin-4-amine
• CAS No: 890839-45-9
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• MDL: MFCD20295779
• CID: 2111700
• Update Time: 2025-05-25

1-Benzyl-1,2,3,4-tetrahydroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1,2,3,4-tetrahydroquinolin-4-amine
• 1-Benzyl-1,2,3,4-tetrahydro-quinolin-4-ylamine
• 9685AH
• 1-Benzyl-1,2,3,4-tetrahydroquinolin-4-amine

• MDL： MFCD20295779
• Inchi： 1S/C16H18N2/c17-15-10-11-18(12-13-6-2-1-3-7-13)16-9-5-4-8-14(15)16/h1-9,15H,10-12,17H2
• InChI Key： YHHMNHMWVVSJEA-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C2C=CC=CC=2C(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 260
• Topological Polar Surface Area: 29.3

Additional information on 1-Benzyl-1,2,3,4-tetrahydroquinolin-4-amine

1-Benzyl-1,2,3,4-Tetrahydroquinolin-4-Amine (CAS No. 890839-45-9)

1-Benzyl-1,2,3,4-tetrahydroquinolin-4-amine, also known by its CAS registry number CAS No. 890839-45-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are derivatives of quinoline with a partially saturated ring system. The presence of a benzyl group attached to the nitrogen atom at position 1 introduces unique electronic and steric properties that make this compound a valuable substrate for further chemical modifications and biological evaluations.

The synthesis of 1-Benzyl-1,2,3,4-tetrahydroquinolin-4-amine typically involves multi-step processes that combine principles of organic synthesis such as nucleophilic aromatic substitution, reduction reactions, and amine derivatization. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex heterocyclic frameworks. For instance, the use of transition metal catalysts has facilitated the formation of the tetrahydroquinoline core through tandem cyclization reactions.

In terms of biological activity, 1-Benzyl-1,2,3,4-tetrahydroquinolin-4-amine has shown potential as a precursor for drug development. Its structural features make it an ideal candidate for exploring interactions with various biological targets such as enzymes and receptors. For example, studies have demonstrated that analogs of this compound exhibit moderate inhibitory activity against certain kinases involved in cellular signaling pathways.

The chemical stability of CAS No. 890839-45-9 under different conditions has been thoroughly investigated to ensure its suitability for large-scale synthesis and downstream applications. Research indicates that the compound is stable under neutral and mildly acidic conditions but may undergo degradation under strongly basic or oxidizing environments.

From an industrial perspective, the synthesis and characterization of 1-Benzyl-1,2,3,4-tetrahydroquinolin-4-amine contribute to the broader development of advanced materials and pharmaceutical agents. Its ability to act as a versatile building block in organic synthesis underscores its importance in modern chemical research.

In conclusion, CAS No. 890839-45-9, or 1-Benzyl-1,2,3,4-tetrahydroquinolin-4-Amine, represents a promising compound with diverse applications across multiple disciplines within chemistry and biology.